Cas no 84244-65-5 (6-amino-6-methylHeptanoic acid)

• Product Name: 6-amino-6-methylHeptanoic acid
• CAS No: 84244-65-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 2108082
• PubChem ID: 20501044
• Update Time: 2025-04-21

6-amino-6-methylHeptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-6-methylHeptanoic acid
• SCHEMBL348477
• 84244-65-5
• DA-36576

• Inchi： 1S/C8H17NO2/c1-8(2,9)6-4-3-5-7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key： OAOBXFAAGZNFOD-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C)(C)N)=O

Computed Properties

• Exact Mass: 159.125928785Da
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų